![molecular formula C15H16N4O2S B2710667 N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)-1-(m-tolyl)methanesulfonamide CAS No. 1795488-87-7](/img/structure/B2710667.png)
N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)-1-(m-tolyl)methanesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)-1-(m-tolyl)methanesulfonamide, also known as MP-10, is a small molecule compound that has been extensively studied for its potential use in various scientific research applications.
Scientific Research Applications
Inhibition of Phosphodiesterase Activity
N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)-1-(m-tolyl)methanesulfonamide is involved in the inhibition of cyclic GMP phosphodiesterase. Research by Dumaitre and Dodic (1996) focuses on a series of 6-phenylpyrazolo[3,4-d]pyrimidones, which are specific inhibitors of cGMP specific phosphodiesterase, with implications in oral antihypertensive activity and metabolic stability (Dumaitre & Dodic, 1996).
Synthesis Techniques
Tseng et al. (2019) developed a one-pot acid-promoted synthesis technique for 6-aminopyrazolo[3,4-d]pyrimidine, which is related to N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)-1-(m-tolyl)methanesulfonamide. This method involves steps like deprotection, imination, and acid-promoted heterocyclization (Tseng et al., 2019).
Treatment of Cognitive Impairment
A study by Li et al. (2016) discusses the synthesis and optimization of 3-aminopyrazolo[3,4-d]pyrimidinones as inhibitors of phosphodiesterase 1 (PDE1). These inhibitors show potential for treating cognitive deficits associated with various neurodegenerative and neuropsychiatric diseases (Li et al., 2016).
Anti-Tumor and Antimicrobial Activities
Research by Riyadh (2011) explored the use of enaminones for synthesizing substituted pyrazoles, which showed significant anti-tumor and antimicrobial activities. This research indicates potential pharmaceutical applications of compounds related to N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)-1-(m-tolyl)methanesulfonamide (Riyadh, 2011).
Antitrypanosomal Activity
Abdelriheem et al. (2017) reported on the synthesis of pyrazolo[1,5-a]pyrimidines, which are purine analogues with notable antitrypanosomal activity. This application highlights the compound's potential in combating specific parasitic diseases (Abdelriheem et al., 2017).
Mechanism of Action
The result of a compound’s action typically involves changes at the molecular and cellular levels, such as alterations in cell signaling pathways, gene expression, or cell cycle progression. For example, some pyrazolo[1,5-a]pyrimidine derivatives have shown to significantly inhibit the growth of certain cell lines .
properties
IUPAC Name |
1-(3-methylphenyl)-N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)methanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N4O2S/c1-11-4-3-5-13(6-11)10-22(20,21)18-14-8-16-15-7-12(2)17-19(15)9-14/h3-9,18H,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUTWYSCYWMTGHH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CS(=O)(=O)NC2=CN3C(=CC(=N3)C)N=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)-1-(m-tolyl)methanesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.